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Compound of Interest

Compound Name: 2-Propylphenyl isocyanate

Cat. No.: B071714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of ortho-

propylphenyl isocyanate, a chemical intermediate of interest in various research and

development applications. Due to the existence of two isomers for the propyl group at the ortho

position, this guide addresses both 2-isopropylphenyl isocyanate and 2-n-propylphenyl

isocyanate. All quantitative data is presented in clear, tabular format for ease of comparison.

Furthermore, detailed experimental protocols for determining these physical properties are

provided, alongside visual workflows to aid in their implementation.

Core Physical Properties
The physical characteristics of a compound are critical for its handling, application, and

integration into chemical processes. The following tables summarize the key physical

properties for the two isomers of ortho-propylphenyl isocyanate.

2-Isopropylphenyl Isocyanate
Table 1: Physical Properties of 2-Isopropylphenyl Isocyanate
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Property Value Reference

CAS Number 56309-56-9 [1][2]

Molecular Formula C₁₀H₁₁NO [1]

Molecular Weight 161.20 g/mol [2]

Appearance
Clear colorless to pale yellow

liquid
[1]

Boiling Point 200 °C at 7 hPa

Density Not available

Refractive Index 1.5215 - 1.5265 @ 20°C [1]

Purity (by GC) ≥96.0% [1]

2-n-Propylphenyl Isocyanate
Table 2: Physical Properties of 2-n-Propylphenyl Isocyanate

Property Value Reference

CAS Number 190774-57-3 [3]

Molecular Formula C₁₀H₁₁NO [3]

Molecular Weight 161.2 g/mol [3]

Boiling Point Not readily available

Melting Point Not readily available

Density Not readily available

Note: Specific experimental values for the boiling point, melting point, and density of 2-n-

propylphenyl isocyanate are not readily available in the reviewed literature. The experimental

protocols outlined below can be utilized to determine these properties.

Experimental Protocols
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Accurate determination of physical properties is paramount for chemical characterization. The

following sections detail standardized methodologies for measuring the key physical properties

of liquid chemical compounds like ortho-propylphenyl isocyanate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for its determination is the capillary tube method.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Sample tube (e.g., a small test tube)

Heating source (e.g., Bunsen burner or heating mantle)

Liquid paraffin or other suitable high-boiling liquid

Procedure:

A small amount of the liquid sample is placed into the sample tube.

A capillary tube, sealed at one end, is inverted and placed into the sample tube with the open

end submerged in the liquid.

The sample tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is immersed in the Thiele tube or oil bath.

The bath is heated gently and stirred continuously to ensure uniform temperature

distribution.
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As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.

Apparatus Setup Measurement

Place sample in tube Insert inverted sealed capillary Attach to thermometer Immerse in Thiele tube Heat bath gently
Start heating

Observe bubble stream Stop heating Record temperature at liquid entry Final Result
Boiling Point

Click to download full resolution via product page

Caption: Experimental workflow for determining the boiling point of a liquid.

Determination of Density
The density of a liquid can be determined by measuring the mass of a known volume of the

substance. A pycnometer or a specific gravity bottle provides a precise volume for this

measurement.

Apparatus:

Pycnometer or specific gravity bottle of a known volume

Analytical balance (accurate to ±0.0001 g)

Thermometer

Constant temperature bath

Procedure:

The clean, dry pycnometer is accurately weighed (m₁).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b071714?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is carefully wiped off.

The filled pycnometer is placed in a constant temperature bath until it reaches thermal

equilibrium.

The pycnometer is removed from the bath, wiped dry, and weighed again (m₂).

The mass of the liquid is calculated (m = m₂ - m₁).

The density (ρ) is calculated using the formula: ρ = m / V, where V is the calibrated volume of

the pycnometer.

Preparation Weighing & Calculation

Weigh empty pycnometer (m1) Fill with sample Thermostat in bath Weigh filled pycnometer (m2)
After equilibration

Calculate mass (m = m2 - m1) Calculate density (ρ = m / V) Final Result
Density

Click to download full resolution via product page

Caption: Experimental workflow for determining the density of a liquid.

Determination of Refractive Index
The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when entering the liquid. It is a characteristic property that can be used to identify a substance

and assess its purity. An Abbe refractometer is commonly used for this measurement.

Apparatus:

Abbe refractometer

Constant temperature water circulator

Light source (e.g., sodium lamp)

Dropper or pipette
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Lint-free tissue

Standard liquid with a known refractive index for calibration (e.g., distilled water)

Procedure:

The refractometer is calibrated using a standard liquid of known refractive index.

The prism of the refractometer is cleaned with a suitable solvent and dried with a lint-free

tissue.

A few drops of the sample liquid are placed on the surface of the prism using a dropper.

The prism is closed and the light source is positioned.

The eyepiece is adjusted to bring the crosshairs into focus.

The dispersion drum is adjusted to eliminate any color fringe and to obtain a sharp borderline

between the light and dark fields.

The measurement knob is turned to bring the borderline exactly to the center of the

crosshairs.

The refractive index is read from the scale. The temperature should also be recorded.

Setup & Calibration Measurement

Calibrate with standard Clean and dry prism Apply sample to prism Adjust eyepiece and dispersion
Close prism

Align borderline with crosshairs Read refractive index Final Result
Refractive Index

Click to download full resolution via product page

Caption: Experimental workflow for determining the refractive index of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b071714?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/order/catalog/product/L10618.14
https://www.bldpharm.com/products/56309-56-9.html
https://georganics.sk/chemical/2-n-propylphenyl-isocyanate/
https://www.benchchem.com/product/b071714#physical-properties-of-ortho-propylphenyl-isocyanate
https://www.benchchem.com/product/b071714#physical-properties-of-ortho-propylphenyl-isocyanate
https://www.benchchem.com/product/b071714#physical-properties-of-ortho-propylphenyl-isocyanate
https://www.benchchem.com/product/b071714#physical-properties-of-ortho-propylphenyl-isocyanate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b071714?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

